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Compound Name: Isopentyl octanoate

Cat. No.: B1206500 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract: Isopentyl octanoate is a fatty acid ester recognized for its characteristic fruity aroma,

leading to its widespread use in the food and fragrance industries. While extensive research

into its specific molecular mechanism of action in biological systems is limited, this document

synthesizes the available scientific knowledge. We will explore its chemical properties, known

biological roles of its constituent parts and related molecules, and its established applications.

This guide also presents hypothetical pathways of interaction based on current understandings

of fatty acid ester metabolism and signaling, alongside relevant toxicological data and

experimental considerations.

Introduction
Isopentyl octanoate, also known as isoamyl octanoate, is an organic compound classified as

a fatty acid ester. It is formed from the esterification of isopentyl alcohol with octanoic acid.[1]

Its primary role in commercial applications is as a flavoring and fragrance agent, valued for its

sweet, fruity, and waxy aroma reminiscent of pineapple and coconut.[2] Despite its common

use, dedicated studies on its specific mechanism of action at a cellular and molecular level are

not abundant in publicly accessible literature. This guide aims to provide a comprehensive

overview by examining the biological activities of its components and related fatty acid esters to

extrapolate potential mechanisms of action.

Chemical and Physical Properties
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Isopentyl octanoate is a colorless liquid with the molecular formula C13H26O2. A summary of

its key chemical identifiers and properties is provided in Table 1.

Property Value Reference

IUPAC Name 3-methylbutyl octanoate [1]

Synonyms
Isoamyl octanoate, Isopentyl

caprylate
[1]

CAS Number 2035-99-6 [3]

Molecular Formula C13H26O2 [3]

Molecular Weight 214.34 g/mol [1][3]

Appearance Colorless liquid

Odor Fruity, pineapple, coconut-like [2]

Solubility
Insoluble in water, soluble in

organic solvents

Known Applications and Biological Synthesis
The primary established roles of isopentyl octanoate are in the food and cosmetic industries.

It is designated as a flavoring agent by the FDA and is used in a variety of products, including

beverages, candies, and baked goods.[1] In the fragrance industry, it is used in perfumes and

other scented products.[2]

In biological systems, volatile esters like isopentyl octanoate are known to be produced by

various organisms, most notably yeast (Saccharomyces cerevisiae) during fermentation.[4][5]

[6] The synthesis is an intracellular process catalyzed by alcohol acetyltransferases, which

condense an alcohol (in this case, isoamyl alcohol, a fusel alcohol derived from amino acid

metabolism) with an acyl-CoA molecule (octanoyl-CoA).[6]

Below is a diagram illustrating the enzymatic synthesis of isopentyl octanoate.
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1. Cell Culture
(e.g., hepatocytes, adipocytes)

2. Treatment
(Isopentyl Octanoate vs. Vehicle Control)

3. Cell Lysis and Protein/RNA Extraction
4c. Lipid Staining

(e.g., Oil Red O for TAG accumulation)

4a. Western Blot
(e.g., for ACC, CD36 protein levels)

4b. qPCR
(e.g., for CD36, FASN gene expression)

5. Data Analysis and Interpretation

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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